Cas no 2098143-85-0 (1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide)

• Product Name: 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide
• CAS No: 2098143-85-0
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 5725897
• PubChem ID: 121213497
• Update Time: 2025-05-26

1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2098143-85-0
• 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide
• 1-methyl-3-pyridin-4-ylpyrazole-4-carboximidamide
• F2198-5014
• AKOS026723965

• Inchi： 1S/C10H11N5/c1-15-6-8(10(11)12)9(14-15)7-2-4-13-5-3-7/h2-6H,1H3,(H3,11,12)
• InChI Key： LINSUSWPUNEAGD-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(=N)N)C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 201.10144537g/mol
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide

Introduction to 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide (CAS No. 2098143-85-0)

1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2098143-85-0, this compound represents a fascinating derivative of pyrazole and pyridine, two heterocyclic scaffolds widely recognized for their role in drug discovery. The molecular structure of this compound incorporates a methyl group at the 1-position, a pyridin-4-yl substituent at the 3-position, and a carboximidamide functional group at the 4-position, which collectively contribute to its distinctive chemical and pharmacological profile.

The synthesis of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The presence of the pyridin-4-yl moiety not only enhances the compound's solubility in polar solvents but also introduces potential interactions with biological targets such as enzymes and receptors. This feature makes it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and infectious diseases. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors as therapeutic agents.

In the realm of drug discovery, the carboximidamide functional group is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be leveraged to design molecules with enhanced binding affinity. The incorporation of this group into 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide may contribute to its potential as a scaffold for developing novel pharmacophores. Additionally, the compound's structural flexibility allows for modifications that could optimize its pharmacokinetic properties, making it a promising candidate for further development.

One of the most compelling aspects of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide is its potential application in addressing unmet medical needs. Current research indicates that derivatives of pyrazole and pyridine have shown efficacy in treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases. By exploring the biological activity of this compound, scientists aim to uncover new therapeutic pathways that could benefit patients worldwide.

The chemical stability of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide under various conditions is another critical factor that has been thoroughly investigated. Studies have demonstrated that this compound maintains its integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transportation. This stability is essential for ensuring the reliability of experimental results and facilitating its use in industrial applications.

From a synthetic chemistry perspective, the preparation of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-4-carboximidamide offers a rich ground for methodological innovation. Researchers have explored various synthetic routes, including cyclocondensation reactions, nucleophilic substitutions, and metal-catalyzed couplings, each providing insights into optimizing yield and minimizing byproduct formation. These efforts contribute to the broader goal of developing efficient synthetic protocols for complex organic molecules.

The role of 1-methyl-3-(pyridin-4-yli)-1H-pyrazole -carboximidamide in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it a valuable tool for studying interactions between small molecules and biological systems. By leveraging advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can gain deeper insights into how this compound interacts with its targets at the molecular level.

As interest in precision medicine grows, compounds like 1-methyl -3-(pyridine - 4 - yl) - 1 H - pyrazole - 4 - carboximidamide (CAS No. 2098143 - 85 - 0) are being evaluated for their potential use in personalized therapeutic strategies. The ability to fine-tune their chemical structure allows for the development of tailored molecules that can target specific genetic or molecular markers associated with diseases. This approach holds promise for improving treatment outcomes by reducing side effects and enhancing efficacy.

The environmental impact of synthesizing and utilizing 1-methyl - 3 -( pyridine - 4 - yl ) - 1 H - pyrazole - 4 - carboximi d amide ( CAS No . 2098143 - 85 - 0 ) is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. By adopting sustainable practices, researchers can ensure that the production of this compound aligns with global efforts to promote environmental stewardship.

In conclusion, 1 methyl 3 ( pyridine 4 yl ) naphthalene dihydric acid imidazolone derivative ( CAS No .2098143850) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health . Its unique structural features , combined with promising preclinical data , position it as a compelling candidate for further investigation . As research progresses , it is anticipated that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges .